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Compound of Interest

Compound Name: Hexadecanal-d5

Cat. No.: B10767885 Get Quote

For researchers and professionals in drug development, the proper handling and disposal of

specialized chemical reagents like Hexadecanal-d5 are paramount for ensuring laboratory

safety and regulatory compliance. This guide provides a detailed, step-by-step protocol for the

safe disposal of Hexadecanal-d5, focusing on operational logistics and immediate safety

measures.

Essential Safety and Handling Information
Hexadecanal-d5 is typically supplied as a solution in methyl acetate.[1] The primary hazards

are associated with the solvent, which is a highly flammable liquid and vapor that can cause

serious eye irritation and may lead to drowsiness or dizziness.[2] Therefore, all handling and

disposal procedures must be conducted in a well-ventilated area, away from heat, sparks, open

flames, and hot surfaces.[2] Personnel must wear appropriate personal protective equipment

(PPE), including safety glasses or goggles, chemical-resistant gloves, and a lab coat.[2][3]

Quantitative Data Summary
The following table summarizes key quantitative and safety data for the components of the

Hexadecanal-d5 solution.
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Property Value

Product Name Hexadecanal-d5

CAS Number 2703602-66-6

Formulation
A solution in methyl acetate (99.5%) with

Hexadecanal-d5 (0.5%)

Hazards

Highly flammable liquid and vapor (H225),

Causes serious eye irritation (H319), May cause

drowsiness or dizziness (H336)

NFPA Ratings (Scale 0-4) Health: 2, Fire: 3, Reactivity: 0

HMIS-Ratings (Scale 0-4) Health: 2, Fire: 3, Reactivity: 0

Storage

Store in a cool, well-ventilated place with the

container tightly closed. Recommended storage

temperature is -20°C.

Incompatibilities Strong oxidizing agents.

Step-by-Step Disposal Protocol
The proper disposal of Hexadecanal-d5 solution is managed as a hazardous chemical waste,

primarily due to its flammable solvent. Adherence to institutional and local regulations is

mandatory.

1. Waste Segregation and Collection:

Do not mix Hexadecanal-d5 waste with incompatible materials, such as strong oxidizing

agents.

Collect waste in a designated, leak-proof hazardous waste container made of a material

compatible with flammable organic solvents (e.g., glass or a suitable plastic).

Do not dispose of this chemical down the drain or with household garbage.

2. Container Labeling:
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Clearly label the waste container with "Hazardous Waste," the full chemical name

"Hexadecanal-d5 in Methyl Acetate," and a clear description of the waste.

Ensure the label also includes the appropriate hazard pictograms (flammable liquid, irritant).

3. Storage of Waste:

Store the sealed waste container in a designated satellite accumulation area.

This area should be well-ventilated, away from heat sources, and designed for the storage of

flammable materials.

4. Disposal of Empty Containers:

Empty containers that held the Hexadecanal-d5 solution must be treated as hazardous

waste.

Triple rinse the empty container with a suitable solvent (e.g., ethanol or acetone).

Collect the rinsate as hazardous waste and dispose of it in the designated flammable liquid

waste container.

After triple rinsing, the container may be disposed of according to your institution's guidelines

for decontaminated labware.

5. Spill and Leak Cleanup:

In the event of a spill, evacuate non-essential personnel from the area.

Remove all sources of ignition.

Contain the spill using an inert absorbent material such as vermiculite, sand, or commercial

sorbent pads.

Carefully collect the absorbed material and any contaminated surfaces into a designated

hazardous waste container.
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Clean the spill area thoroughly with soap and water. All cleaning materials must also be

disposed of as hazardous waste.

6. Final Disposal:

Arrange for the collection of the hazardous waste container by your institution's

Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal

contractor.

Disposal must be carried out in accordance with all local, regional, national, and international

regulations.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

Hexadecanal-d5.
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Caption: Workflow for the safe disposal of Hexadecanal-d5 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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